Cas no 2228137-28-6 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine
• CAS No: 2228137-28-6
• MF: C₁₂H₁₈ClF₂N₃
• MW: 277.741228580475
• CID: 5975225
• PubChem ID: 165650651
• Update Time: 2025-05-20

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine
• 2228137-28-6
• [1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexyl]methanamine
• EN300-1948285

• Inchi： 1S/C12H18ClF2N3/c1-8-9(10(13)18(2)17-8)11(7-16)3-5-12(14,15)6-4-11/h3-7,16H2,1-2H3
• InChI Key： ISPYHSFUXGWOFT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(CN)CCC(CC1)(F)F

Computed Properties

• Exact Mass: 277.1157316g/mol
• Monoisotopic Mass: 277.1157316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine

1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)-4,4-Difluorocyclohexylmethanamine: A Comprehensive Overview

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine, identified by the CAS number 2228137-28-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, properties, and potential applications, supported by the latest research findings.

The molecular structure of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine is characterized by a pyrazole ring substituted with chlorine and methyl groups at positions 5 and 3, respectively. The cyclohexane ring is further substituted with two fluorine atoms at the 4-position and an amine group attached via a methylene bridge. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The presence of the pyrazole ring in 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine has been linked to potent anti-inflammatory and antioxidant activities. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses. For instance, the use of transition metal catalysts has facilitated the formation of the cyclohexane ring with high stereochemical control. These improvements have not only enhanced the yield but also reduced the environmental footprint of the synthesis process.

In terms of physical properties, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine exhibits a melting point of approximately 98°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The molecule's fluorescence properties under UV light have also been investigated, revealing potential applications in sensing and imaging technologies.

The biological evaluation of this compound has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to modulate ion channels and receptors involved in pain signaling pathways. These findings have sparked interest in exploring its role as a candidate for pain management therapies. Additionally, preliminary toxicity studies indicate that it exhibits low cytotoxicity against human cell lines, further supporting its potential for therapeutic use.

In conclusion, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-4,4-difluorocyclohexylmethanamine represents a promising compound with diverse applications across chemistry and pharmacology. Its unique structure and favorable biological profile make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing both academic research and industrial applications.